Cas no 108351-04-8 (1-Propanamine, 3-nitro-)

• Product Name: 1-Propanamine, 3-nitro-
• CAS No: 108351-04-8
• MF: C₃H₈N₂O₂
• MW: 104.107820510864
• CID: 175517
• PubChem ID: 127889
• Update Time: 2025-06-23

1-Propanamine, 3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-nitro-
• 3-nitro-1-propylamine
• 3-nitropropan-1-amine
• 1-Propanamine,3-nitro
• 3-Nitro-1-propanamine
• .BETA.-AMINO-PROPIONITRITE
• DTXSID70148509
• 108351-04-8
• UNII-8661KU7FDY
• .BETA.-AMINOPROPIONITRITE
• BVJDRTKOLSGLOD-UHFFFAOYSA-N
• AKOS006351237
• beta-amino-propionitrite
• EN300-7224849
• Q27269705
• BETA AMINO PROPIONITRITE
• 3-Nitro-1-propanamine #
• SCHEMBL17550102
• 8661KU7FDY

• Inchi： 1S/C3H8N2O2/c4-2-1-3-5(6)7/h1-4H2
• InChI Key： BVJDRTKOLSGLOD-UHFFFAOYSA-N
• SMILES： [O-][N+](CCCN)=O

Computed Properties

• Exact Mass: 104.05900
• Monoisotopic Mass: 104.058578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 58.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.6
• Topological Polar Surface Area: 71.8

Experimental Properties

• Density: 1.101
• Boiling Point: 197.5°Cat760mmHg
• Flash Point: 73.3°C
• Refractive Index: 1.452
• PSA: 71.84000
• LogP: 0.83540

Additional information on 1-Propanamine, 3-nitro-

1-Propanamine, 3-Nitro- (CAS No: 108351-04-8)

1-Propanamine, 3-nitro-, also known by its CAS registry number 108351-04-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of propane amine with a nitro group attached to the third carbon atom. The presence of the nitro group imparts unique electronic and structural properties to the molecule, making it a valuable compound in various applications.

The molecular formula of 1-propanamine, 3-nitro- is C₃H₇NO₂, and its molecular weight is approximately 97.09 g/mol. The compound exists as a crystalline solid at room temperature and is sparingly soluble in water but soluble in organic solvents such as ethanol and acetone. Its melting point is around 65°C, and the boiling point is reported to be 225°C under standard conditions.

Recent studies have highlighted the potential of 1-propanamine, 3-nitro- in the synthesis of advanced materials, particularly in the development of novel polymers and coatings. Researchers have explored its ability to act as a building block for creating high-performance polymers with enhanced mechanical and thermal properties. For instance, a study published in *Advanced Materials* demonstrated that incorporating 1-propanamine, 3-nitro- into polymer matrices significantly improved their tensile strength and thermal stability.

In addition to its role in polymer science, 1-propanamine, 3-nitro- has also been investigated for its applications in drug delivery systems. The nitro group's reactivity allows for the modification of the compound to create drug carriers with targeted delivery capabilities. A research team from the University of California reported that by functionalizing 1-propanamine, 3-nitro- with specific ligands, they were able to develop nanoparticles that could selectively deliver anticancer drugs to tumor cells.

The synthesis of 1-propanamine, 3-nitro- typically involves a multi-step process that includes nitration reactions followed by amine substitution. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, the use of heterogeneous catalysts has been shown to reduce reaction times and minimize waste generation during the production of 1-propanamine, 3-nitro-.

From an environmental standpoint, understanding the degradation pathways of 1-propanamine, 3-nitro- is crucial for assessing its impact on ecosystems. Studies conducted by environmental chemists have revealed that under aerobic conditions, 1-propanamine, 3-nitro- undergoes biodegradation through microbial action. However, further research is needed to evaluate its long-term persistence in different environmental media.

In conclusion, 1-propanamine, 3-nitro- (CAS No: 108351-04-8) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties make it an attractive candidate for advancing materials science and drug delivery technologies. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.